Cas no 1804495-68-8 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
• CAS No: 1804495-68-8
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4867630
• Update Time: 2025-08-03

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-5-3(7(10)14)2-4(8(11)12)13-6(5)9/h2,8H,1H3
• InChI Key： JOJCRIKJLCTFHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)Cl)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS No. 1804495-68-8)

The chemical compound 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS No. 1804495-68-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently seek this compound for its role in developing novel active ingredients and fine chemicals.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic widely discussed in scientific forums and publications.

From a synthetic perspective, this compound serves as a versatile building block. The carbonyl chloride moiety allows for facile derivatization, enabling the formation of amides, esters, and other derivatives. Such reactivity is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. These applications resonate with current industry priorities, such as accelerated drug discovery and green chemistry initiatives.

The compound’s methoxy group further enhances its utility by influencing electronic properties and steric interactions. This feature is often leveraged in the design of crop protection agents, addressing global challenges like sustainable agriculture and pest resistance management. As agrochemical research shifts toward eco-friendly solutions, intermediates like 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride gain prominence.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a recurring concern among purchasers and end-users. Discussions on batch-to-batch consistency and supply chain reliability frequently appear in procurement-related searches, highlighting the need for transparent technical data.

Storage and handling recommendations for CAS No. 1804495-68-8 emphasize inert atmospheres and moisture-free conditions, reflecting its sensitivity to hydrolysis. Such practical considerations are often overlooked in technical literature but are highly relevant to laboratory personnel. This gap underscores the importance of integrating user-centric documentation with traditional chemical descriptions.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride represents a compelling case study in modern specialty chemicals. Its multifaceted applications bridge pharmaceutical innovation and agricultural advancement, while its structural attributes align with contemporary molecular design principles. As research continues to explore fluorine’s role in bioactive molecules, this compound’s relevance is poised to grow further.